7-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one

• IUPAC Name: 11-butyl-4-methyl-5-phenyl-2,3,7,11-tetrazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C20H20N4O/c1-3-4-11-23-12-10-17-16(20(23)25)13-21-19-18(14(2)22-24(17)19)15-8-6-5-7-9-15/h5-10,12-13H,3-4,11H2,1-2H3
• InChI Key: DPMVPOXATVQKSZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=CC2=C(C1=O)C=NC3=C(C(=NN23)C)C4=CC=CC=C4
• Molecular Formula: C20H20N4O
• Molecular Weight: 332.4 g/mol

Description

7-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one, also known as BPP, is a heterocyclic compound that has been found to have potential applications in scientific research. Its unique structure and properties make it a promising candidate for various biochemical and physiological studies.

Mechanism of Action

7-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one acts as a positive allosteric modulator of the GABA receptor, enhancing the inhibitory effects of GABA on neuronal activity. It also modulates the activity of voltage-gated calcium channels, leading to a decrease in neurotransmitter release. These mechanisms of action make this compound a promising candidate for the development of new drugs for the treatment of neurological disorders.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been shown to induce sedation and hypnosis in animal models, indicating its potential as a sedative and anxiolytic agent. This compound has also been found to have anticonvulsant and neuroprotective effects, making it a promising candidate for the treatment of epilepsy and other neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of 7-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one is its high selectivity for the GABA receptor, which reduces the risk of off-target effects. However, its low solubility in water can make it difficult to work with in laboratory experiments. This compound also has a relatively short half-life, which can limit its effectiveness in some applications.

Future Directions

There are several potential future directions for research on 7-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one. One area of interest is the development of new drugs based on this compound for the treatment of neurological disorders such as epilepsy and anxiety disorders. Another area of research is the investigation of the molecular mechanisms underlying the effects of this compound on the GABA receptor and voltage-gated calcium channels. Further studies are also needed to determine the safety and efficacy of this compound in human subjects.

Synthesis Methods

The synthesis of 7-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one involves the reaction of 2-methyl-3-phenylpyrazolo[1,5-a]pyridine-6-carboxylic acid with butylamine and acetic anhydride. The resulting product is then subjected to cyclization to form this compound. The synthesis method has been optimized to obtain high yields of pure this compound.

Scientific Research Applications

7-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to bind to and activate the gamma-aminobutyric acid (GABA) receptor, which is involved in the regulation of neuronal activity. This compound has also been found to modulate the activity of voltage-gated calcium channels, which are important for neurotransmitter release.